Waste paper recycling is an important way to realize the environmental protection development of the papermaking industry. The quality of the pulp will affect the pulp sales of the secondary fiber paper mills. The waste paper pulp can be adjusted by controlling the pulping process working conditions, but the working conditions of the waste paper pulping process have too many parameters. And the parameters are coupled with each other, it is difficult to control. In order to find the best working conditions and improve the quality of the pulp, this study uses the association rules algorithm to optimize the parameters for the waste paper pulping process. These parameters are power of refiner, waste paper concentration of refiner, the volume of slurry that enters deinked process, deinking agent amount, deinking time, deinking temperature, bleaching agent amount, bleaching time, and bleaching temperature. The test results show that the qualified rate of the pulp produced under the improved working conditions is 92.56%, an increase of 6.93%, and the average electricity consumption per ton of pulp is reduced by 5.76 kWh/t. In addition to potential economic benefits, this method can reduce carbon emissions.

Conflicting research results regarding the application of environmental management systems on the environmental performance of industrial organizations between positive, negative, and no effect made studying this relationship a complex research problem. This study aimed to assess the extent of the commitment of industrial organizations in Saudi Arabia in applying ISO 14031:2013 guidelines to evaluate environmental performance and to study the association between the guideline implementation by ISO 14001:2015 certified and uncertified organizations. Using the descriptive approach, the association was identified between 13 independent variables representing ISO 14031:2013 guidelines for environmental performance evaluation and ISO 14001:2015 certification based on a 596 organizations survey conducted from May to December 2020, in addition to comparing the results of the study with similar studies. The results showed a medium positive correlation of ISO 14031 measurement variables with ISO 14001 certification. The study answered the question concerning the association of implementing of ISO 14031 guidelines to evaluate the environmental performance of ISO 14001 certified or uncertified organizations. Limited resources organizations should focus on monitoring environmental indicators and concentrate of planning activities to ensure the organizations uses environmental condition indicators data efficiently. Future studies are necessary to determine causal relationships, to develop specific environmental performance measures, and to integrate ISO 14031 in ISO 14001.

Arsenic (As3+) is a toxic metalloid found in the earth’s crust, its elevated concentration is a concern for human health because rice is the staple grain in eastern part of India and the waterlogged rice field environment provides opportunity for more As3+ uptake. Magnesium (Mg2+) is an important plant nutrient. Present work is a search for reducing As3+ toxicity in plants through Mg2+ application. The findings are quite impressive, the root to shoot biomass ratio showed more than 1.5 times increase compared to the control. Total protein content increased 2 folds. Carbohydrate and chlorophyll content increased two to three times compared to control. On the other hand, Malondialdehyde content showed a decline with the application of increased Mg2+ dose. The in-silico study shows a better interaction with As3+ in presence of Mg2+ but interestingly without stress symptoms. These findings from the research indicate that Mg2+ application can be effective in reducing As3+ induced stress in plants.

A mathematical model of nitrate removal in woodchip denitrification bioreactor based on field experiment measurements was developed in this study. The approach of solving inverse problem for nonlinear system of differential convection-reaction equations was applied to optimize the efficiency of nitrate removal depending on bioreactor’s length and flow rate. The approach was realized through the developed algorithm containing a nonlocal condition with an incorporated PI controller. This allowed to adjust flow rate for varying inflow nitrate concentrations by using PI controller. The proposed model can serve as a useful tool for bioreactor design. The main outcome of the model is a mathematical relationship intended for bioreactor length selection when nitrate concentration at the inlet and the flow rate are known. Custom software was developed to solve the system of differential equations aiming to ensure the required nitrate removal efficiency.

In recent years, the idea of green growth has been widely discussed not only by experts in environmental economics, but also in various political forums. Many countries use various tools and principles of green growth in their national policies and growth strategies. However, some countries fear that the transition to a green growth model may hamper their development. The article discusses the prerequisites for implementation, the basic principles of green growth into the system of public administration, and also provides a system for modelling ways to implement the principles of green growth using the IDEF0 (functional modeling methodology and a graphical description of the processes) methodology. This methodology allows to clearly see the ways and means of achieving this goal. Considering the importance of the economic component in all processes of monitoring, control and protection of air, water and soil from pollution processes, a system for modeling ways to implement the principles of green growth using the IDEF0 methodology has been formed today is especially relevant.

As fueled by the rapid advancement of novel energies-based vehicles in our nation since 2015, Chinese production and ownership of novel energies-based vehicles in China have been leaping forward. According to 4—8 years’ service life of power batteries, China ushered into the large-scale scrapping phase of power batteries in 2019, so the power batteries recycle system should be urgently constructed. Given the life cycle perspective, the characteristics of each stage of the power battery life cycle are analyzed in the present study. As revealed from the results, the upstream end of the power batteries recycle system in China is not yet perfect, the production capacity at the midstream end tends to be excess, and the downstream end is in the exploratory phase. Moreover, the present study analyzes the policies throughout the life cycle of power batteries, and it is reported that the recycling policies at the midstream processing end are relatively concentrated, the upstream and downstream policies are comparatively deficient, the top-level legal construction is lacked, the recycling network is not perfect, and the incentive and guidance policies for echelon exploitation enterprises require modification, and relevant policy suggestions are proposed.

The objective of this paper is to assess the accuracy of air temperature and precipitation monthly and seasonal forecasts generated for the territory of Lithuania using the NOAA’s Climate Forecast System, version 2 (CFSv2) and to determine the atmospheric circulation conditions present at the time of initialization of the respective forecasts. The air temperature and precipitation data are obtained from three-month mean and monthly mean spatial anomalies during the period between 2012 and 2019. The accuracy of forecasts was performed in accordance with three criteria: range, state and the absolute error of the respective predicted anomaly. The study has shown that forecasts initialized 0–20 days in advance of the target month or season tend to be the most skilful. The accuracy of CFSv2 forecasts may be significantly impacted by the initial atmospheric circulation conditions present during the generation thereof. The study determined which phases of Arctic Oscillation (AO) and North Atlantic Oscillation (NAO) and which circulation types according to the Hess-Brezowsky classification are favourable/unfavourable for the monthly and seasonal forecasting of air temperature and precipitation.

West Bengal has several leather industries and as such huge amount of leather are processed every year. The tannery effluents are discharged into the land and open water causing soil and water pollution respectively. Chromium is one of the most toxic inorganic contaminants which is well known for its carcinogenicity. Thus, our study focuses on investigating the bioremediation potential of common microflora isolated from tannery wastewater. In our study, Isolate 1 has the highest ability to reduce chromium (Cr6+) as compared to others. Isolate 4 has the highest protease, lipase and leather degradation activities. Isolate 1 shows the maximum keratinase activity making it an effective strain for keratinase production. Also, it has been found that pH 8 and temperature 40 °C was most suitable for keratinase production. Owing to the multidimensional ability of these two isolates, they were identified by 16S rRNA sequencing and it reveals that Isolate 1 and Isolate 4 belong to Bacillus cereus F4810/72 and Brevibacillus brevis F4810/72 respectively. Thus, this study establishes the role and efficiencies of these microorganisms in combatting pollution, particularly in the water bodies in which harmful chemicals leak regularly owing to improper waste management by various industries.

The paper contains the results of experimental studies of the effect of moisture on nitrogen dioxide formation and on oxidation of NO to NO2 in laminar premixed flame of natural gas. The water vapor is shown to be the third very influential participant, along with fuel and oxidizer, in the combustion process. Injection of moisture into the combustion zone has an effect due to the insertion of additional quantities of HO2- and OH– radicals into the process, which contributes to the intensification of the oxidation of NO to NO2. Introduction of the concept of the “excess moisture ratio” in the combustion process is proposed. The studies were executed at the laboratory installation in conditions of formation of the V-shaped laminar flame of natural gas behind a transverse cylindrical steel stabilizer, with determining the concentrations of flue gas components.

This research proposes to design an approach recognizing land use/cover change for Irbid governorate from 1985 to 2015 in 10 years period bases, with an agriculture suitability map using remote sensing and GIS. In this paper, ENVI6 was used to analyse Landsat images, which helps to understand the land uses’ classes. LULC Changes results showed an increase in urban land, from 2% in 1985 reached to 11% in 2015; soil and agricultural classes had declined, in 1985 they were 74% of the total area, and reduced to 67% in 2015. Irbid Governorate’s change detection results revealed that the decline of agriculture and rock land areas is due to the accelerated expansion of urbanization, which negatively affects agricultural lands. Modelling the area showed high suitability for agricultural activities, which should be considered for the upcoming plans.